Cas no 1341553-51-2 (1-{1-(3-methylthiophen-2-yl)ethylamino}propan-2-ol)

• Product Name: 1-{1-(3-methylthiophen-2-yl)ethylamino}propan-2-ol
• CAS No: 1341553-51-2
• MF: C₁₀H₁₇NOS
• MW: 199.313081502914
• CID: 5217545
• PubChem ID: 63991643
• Update Time: 2025-07-16

1-{1-(3-methylthiophen-2-yl)ethylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(3-methylthiophen-2-yl)ethyl]amino}propan-2-ol
• 1-((1-(3-Methylthiophen-2-yl)ethyl)amino)propan-2-ol
• 2-Propanol, 1-[[1-(3-methyl-2-thienyl)ethyl]amino]-
• 1-{1-(3-methylthiophen-2-yl)ethylamino}propan-2-ol

• Inchi： 1S/C10H17NOS/c1-7-4-5-13-10(7)9(3)11-6-8(2)12/h4-5,8-9,11-12H,6H2,1-3H3
• InChI Key： PMUCQTIQBOVYTE-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(C)NCC(C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• XLogP3: 1.5
• Topological Polar Surface Area: 60.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-{1-(3-methylthiophen-2-yl)ethylamino}propan-2-ol

Professional Introduction to Compound with CAS No. 1341553-51-2 and Product Name: 1-{1-(3-methylthiophen-2-yl)ethylamino}propan-2-ol

The compound with the CAS number 1341553-51-2 and the product name 1-{1-(3-methylthiophen-2-yl)ethylamino}propan-2-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 3-methylthiophen-2-yl moiety in its molecular structure suggests a rich chemical reactivity that can be leveraged for designing novel therapeutic agents.

Recent studies have highlighted the importance of thiophene derivatives in the development of pharmaceuticals. Thiophenes, known for their aromatic stability and diverse biological activities, have been extensively explored as scaffolds for drug discovery. The incorporation of a methylthiophenyl group into the compound not only enhances its structural complexity but also imparts specific pharmacological properties that make it a promising candidate for further investigation.

The 1-(3-methylthiophen-2-yl)ethylamino part of the molecule is particularly noteworthy, as it introduces an amine functional group that can participate in various hydrogen bonding interactions. This feature is crucial for drug design, as it allows the compound to interact with biological targets in a highly specific manner. The propan-2-ol backbone provides additional flexibility, enabling the molecule to adopt multiple conformations that may enhance its binding affinity to therapeutic targets.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules are essential steps toward understanding their potential biological activities. The compound with CAS No. 1341553-51-2 has been synthesized through multi-step organic reactions, each carefully designed to introduce the desired functional groups while maintaining high chemical purity. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to confirm the structural integrity of the compound.

One of the most exciting aspects of this compound is its potential application in the development of neurological therapies. Thiophene derivatives have shown promise in treating various neurological disorders due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The amine group in 1-{1-(3-methylthiophen-2-yl)ethylamino}propan-2-ol suggests that it may exhibit properties similar to those of existing neuroactive compounds, making it a valuable candidate for further pharmacological studies.

Furthermore, the compound's structural features make it an attractive candidate for antimicrobial research. The presence of a thiophene ring has been associated with antimicrobial properties in several natural products and synthetic compounds. By leveraging this structural motif, researchers aim to develop new antibiotics or antifungal agents that can combat resistant strains of bacteria and fungi. The 1-(3-methylthiophen-2-yl)ethylamino moiety may contribute to this antimicrobial activity by interfering with microbial cell wall synthesis or other critical biological processes.

Recent advancements in computational chemistry have also played a pivotal role in understanding the potential biological activities of this compound. Molecular docking studies have been conducted to predict how 1-{1-(3-methylthiophen-2-yl)ethylamino}propan-2-ol might interact with various biological targets, such as enzymes and receptors. These simulations have provided valuable insights into the compound's binding affinity and selectivity, guiding further experimental investigations.

The synthesis of derivatives from this compound is another area of active research. By modifying specific functional groups or introducing new ones, scientists can generate a library of compounds with tailored pharmacological properties. This approach is particularly useful for identifying lead compounds that can be optimized through structure-based drug design strategies.

In conclusion, the compound with CAS No. 1341553-51-2 and the product name 1-{1-(3-methylthiophen-2-yl)ethylamino}propan-2-ol represents a significant contribution to the field of chemical and pharmaceutical research. Its unique structural features and potential applications in neurological therapies and antimicrobial research make it a promising candidate for further investigation. As research continues to uncover new applications for thiophene derivatives, compounds like this one are likely to play an increasingly important role in the development of novel therapeutic agents.